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Compound of Interest

(6-Methoxy-1H-indol-3-
Compound Name:
yl)methanamine

Cat. No.: B591787

Technical Guide: (6-Methoxy-1H-indol-3-
yl)methanamine

CAS Number: 887582-58-3[1][2]
Chemical Formula: C10H12N20[2]
Structure:

Core Data Summary

This section summarizes the essential chemical and physical data for (6-Methoxy-1H-indol-3-
yl)methanamine. Due to the limited availability of experimentally derived data in peer-reviewed
literature, some properties are based on commercially available information.
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Property Value Source
CAS Number 887582-58-3 [11[2]
Molecular Formula C10H12N20 [2]
Molecular Weight 176.22 g/mol [3]
Purity >95% (Typically available) [11[3]

6-Methoxy-1H-indole-3-

methanamine, 3-
Synonyms .

(Aminomethyl)-6-

methoxyindole

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for (6-Methoxy-1H-indol-3-yl)methanamine is not
extensively published, a common and plausible route is the reductive amination of 6-methoxy-
1H-indole-3-carboxaldehyde. This method is widely used for the synthesis of primary amines
from aldehydes.[4][5][6]

Proposed Synthetic Workflow: Reductive Amination

The synthesis can be conceptualized as a two-step, one-pot reaction where the aldehyde first
reacts with an ammonia source to form an intermediate imine, which is then reduced in situ to
the desired primary amine.
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6-Methoxy-1H-indole-3-carboxaldehyde

(e.g., NH4aOAc, aq. NHs)

Ammonia Source

Y Y
Imine Intermediate
(in situ)
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Reducing Agent
(e.g., NaBH4, NaCNBH?3)

Y

(6-Methoxy-1H-indol-3-yl)methanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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